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Abstract

Malt Extract Agar (MEA) is a cornerstone culture medium in mycology, widely employed for the
isolation, cultivation, and enumeration of fungi, including yeasts and molds.[1] Its formulation
provides a nutrient-rich environment conducive to fungal proliferation while its inherent acidity
creates a selective barrier against bacterial contamination.[1] This document provides detailed
application notes and standardized protocols for the preparation of MEA, including common
variations designed to enhance selectivity for fungal isolation.

Principle of Fungal Isolation on MEA

The efficacy of Malt Extract Agar in isolating fungi is attributed to its specific composition. The
primary ingredient, malt extract, is a rich source of carbohydrates, notably maltose, which
serves as an excellent energy source for fungal metabolism.[1][2][3] The medium's acidic pH,
typically around 5.5, is optimal for the growth of most fungi while concurrently inhibiting the
growth of many bacterial species. For applications requiring even greater suppression of
bacterial growth, the medium's selectivity can be enhanced by further acidifying it with lactic or
tartaric acid after sterilization, or by incorporating heat-stable antibiotics.

Data Presentation: MEA Formulations
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Several formulations of Malt Extract Agar are utilized depending on the specific research
application. The following table summarizes the quantitative data for common MEA recipes.

. . Yeast Malt
Light MEA MEA with
Component Standard MEA Extract Agar
(LMEA) Peptone
(YMEA)
Malt Extract 30.0g 20.0g 30.0g 3.0g9
Mycological
50¢g - 50¢g 50¢g
Peptone
Dextrose - - - 10.0g
Yeast Extract - - - 3.0¢g
Agar 15.0¢9 20.0g 1509 20.0g
Distilled Water 1000 mL 1000 mL 1000 mL 1000 mL
Final pH (at
54+0.2 ~5.5 5.4+0.2 6.2+0.2
25°C)

Experimental Protocols
Standard Malt Extract Agar (MEA) Preparation

This protocol details the steps for preparing a standard formulation of Malt Extract Agar.
Materials:

Malt Extract Powder

Agar Powder

Distilled or Deionized Water

Glass bottle or flask (e.g., Erlenmeyer flask)

Autoclave
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 Sterile Petri dishes

e Weighing scale

e Magnetic stirrer and stir bar (optional)
Procedure:

e Suspension of Ingredients: Suspend 50 grams of MEA powder (or the individual components
as listed in the table) in 1000 mL of distilled water in a glass flask.

» Dissolution: Heat the mixture while stirring to completely dissolve all components. Bring to a
boil to ensure full dissolution. Avoid overheating as it can lead to a softer agar.

« Sterilization: Sterilize the medium by autoclaving at 121°C (15 Ibs pressure) for 15 minutes.
Some protocols suggest a shorter sterilization time of 10 minutes at 115°C to prevent
hydrolysis of the agar.

o Cooling: After autoclaving, allow the medium to cool to approximately 45-50°C. This
temperature is crucial as it is cool enough to handle but still molten for pouring.

e Pouring Plates: In a sterile environment, such as a laminar flow hood, pour the molten MEA
into sterile Petri dishes. A volume of 20-25 mL is sufficient for a standard 90-100 mm dish.

» Solidification and Storage: Allow the agar to solidify completely at room temperature. Once
solidified, store the plates inverted (agar-side up) at 2-8°C in a dark place until use to
minimize condensation.

Preparation of MEA with Antibiotics

To specifically isolate fungi from samples with a high bacterial load, antibiotics can be added to
the MEA.

Additional Materials:
 Sterile antibiotic solution (e.g., chloramphenicol, streptomycin)

Procedure:
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Follow steps 1-3 of the Standard MEA Preparation protocol.

Cooling: Cool the autoclaved MEA to 45-50°C.

Adding Antibiotics: Aseptically add the sterile antibiotic solution to the molten agar. Gently
swirl the flask to ensure the antibiotic is evenly distributed.

Proceed with steps 5 and 6 of the Standard MEA Preparation protocol.

Mandatory Visualizations
Experimental Workflow for MEA Preparation

Click to download full resolution via product page

Caption: Workflow for the preparation of Malt Extract Agar.

Logical Relationship of MEA Components for Fungal
Growth
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Caption: Functional roles of MEA components in selective fungal isolation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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